Cas no 2002687-43-4 (3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2002687-43-4
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5240608
• PubChem ID: 165960943
• Update Time: 2025-07-02

3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,3-dihydro-3-propoxy-, 1,1-dioxide
• 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

• Inchi： 1S/C7H12O3S/c1-2-4-10-7-3-5-11(8,9)6-7/h3,5,7H,2,4,6H2,1H3
• InChI Key： RKVDNEHSIOGSOG-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)C=CC1OCCC

Additional information on 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

Introduction to 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2002687-43-4)

3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound belongs to the thiophene derivative class, which has garnered considerable attention due to its role in the development of various therapeutic agents. The molecular structure of 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione incorporates a propoxy substituent and a dione moiety, which are key features that contribute to its distinct chemical properties and reactivity.

The compound’s chemical formula and molecular weight provide a foundation for understanding its physical and chemical behavior. However, what truly distinguishes 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is its potential application in medicinal chemistry. Researchers have been exploring its pharmacological profile to uncover new therapeutic possibilities. The presence of the thiophene ring suggests that this compound may exhibit properties similar to other thiophene-based drugs, which are known for their efficacy in treating a range of conditions.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is no exception. Studies have indicated that this compound may possess antioxidant, anti-inflammatory, and even anticancer properties. These potential applications are particularly exciting given the ongoing efforts to develop novel treatments for chronic diseases. The dione group in the molecule is particularly noteworthy, as it often serves as a pharmacophore in drug design.

The synthesis of 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as cyclization and functional group transformations are crucial in constructing the desired molecular framework. The propoxy group adds an additional layer of complexity to the synthesis, necessitating careful consideration of reaction pathways.

One of the most compelling aspects of 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is its potential as a lead compound for drug discovery. Pharmaceutical companies and academic institutions are increasingly focusing on natural product-inspired scaffolds due to their proven efficacy. The thiophene core is a common motif in many bioactive molecules, making this compound a promising candidate for further investigation. Computational modeling and high-throughput screening have accelerated the process of identifying promising candidates like 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione.

The biological activity of 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has been preliminarily assessed through in vitro studies. These experiments have revealed intriguing interactions with various biological targets. For instance, the compound has shown binding affinity to certain enzymes and receptors that are implicated in metabolic disorders and neurodegenerative diseases. Such findings underscore the importance of thiophene derivatives in addressing unmet medical needs.

Moreover, the structural versatility of 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione allows for modifications that can enhance its pharmacological properties. By altering substituents or exploring different analogs, researchers can fine-tune the compound’s activity profile. This flexibility is particularly valuable in drug development pipelines where lead optimization is critical.

The role of computational chemistry in studying 3-propoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological systems at the molecular level. These computational approaches complement experimental data and have significantly accelerated the discovery process.

In conclusion, 3-propoxy - 2 , 3 - dihydro - 11a - thiophen e - 11 , 11 - dione ( CAS No . 2002687 -43 -4 ) represents a fascinating subject of study in pharmaceutical chemistry . Its unique structural features , coupled with preliminary evidence of biological activity , make it a promising candidate for further exploration . As research continues , we can expect more revelations about its potential applications in medicine . The intersection of synthetic chemistry , computational biology , and pharmacology highlights the interdisciplinary nature of modern drug discovery .